N-(3-fluorophenyl)-4-quinazolinamine hydrochloride

• IUPAC Name: N-(3-fluorophenyl)quinazolin-4-amine;hydrochloride
• InChI: InChI=1S/C14H10FN3.ClH/c15-10-4-3-5-11(8-10)18-14-12-6-1-2-7-13(12)16-9-17-14;/h1-9H,(H,16,17,18);1H
• InChI Key: TZFHOKCMWWWUEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC=N2)NC3=CC(=CC=C3)F.Cl
• Molecular Formula: C14H11ClFN3
• Molecular Weight: 275.71 g/mol

Description

N-(3-fluorophenyl)-4-quinazolinamine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

N-(3-fluorophenyl)-4-quinazolinamine hydrochloride has been studied extensively for its potential therapeutic applications in cancer treatment. It has been shown to exhibit potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been found to be effective in inhibiting the growth of cancer cells that are resistant to conventional chemotherapy drugs.

Mechanism of Action

The mechanism of action of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride involves the inhibition of protein kinase activity. This compound has been shown to specifically target the epidermal growth factor receptor (EGFR) and the human epidermal growth factor receptor 2 (HER2), both of which are overexpressed in many types of cancer. By inhibiting the activity of these receptors, N-(3-fluorophenyl)-4-quinazolinamine hydrochloride can effectively block the signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects
N-(3-fluorophenyl)-4-quinazolinamine hydrochloride has been found to exhibit a number of biochemical and physiological effects. In addition to its antitumor activity, it has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and enhance the immune response against cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride for lab experiments is its potent antitumor activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and survival, as well as for testing the efficacy of new cancer therapies. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research on N-(3-fluorophenyl)-4-quinazolinamine hydrochloride. One area of interest is the development of new cancer therapies based on this compound. Researchers are also exploring the use of this compound in combination with other cancer drugs to enhance their effectiveness. Additionally, there is ongoing research on the potential use of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride in other disease areas, such as inflammatory disorders and infectious diseases.

Synthesis Methods

The synthesis of N-(3-fluorophenyl)-4-quinazolinamine hydrochloride involves the reaction of 3-fluoroaniline with 2-cyanophenylboronic acid in the presence of a palladium catalyst. The resulting intermediate is then subjected to a reaction with 2-chloro-4-nitroaniline, followed by reduction with sodium dithionite to obtain the final product.